Cas no 21007-37-4 (Fe(III) Mesoporphyrin IX chloride)

• Product Name: Fe(III) Mesoporphyrin IX chloride
• CAS No: 21007-37-4
• MF: C₃₄H₃₅N₄O₄ClFe-₂^.H+
• MW: 655.972
• CID: 2727902
• Update Time: 2025-05-24

Fe(III) Mesoporphyrin IX chloride Chemical and Physical Properties

Names and Identifiers

• Fe(III) Mesoporphyrin IX chloride

Additional information on Fe(III) Mesoporphyrin IX chloride

Fe(III) Mesoporphyrin IX Chloride: A Comprehensive Overview

Fe(III) Mesoporphyrin IX Chloride, also known by its CAS number 21007-37-4, is a highly specialized compound with significant applications in various scientific and industrial fields. This compound is a derivative of mesoporphyrin IX, which belongs to the porphyrin family, and is characterized by its unique chemical structure and functional properties. The presence of the iron (III) ion in its composition imparts distinctive electronic and magnetic characteristics, making it a subject of intense research interest.

The chemical structure of Fe(III) Mesoporphyrin IX Chloride consists of a mesoporphyrin IX framework, which is a macrocyclic tetrapyrrole ring system, coordinated with an iron (III) ion. The chloride ion serves as a counterion, stabilizing the overall charge of the molecule. This structure not only enhances the compound's stability but also contributes to its versatile reactivity. Recent studies have highlighted the importance of such metalloporphyrins in catalytic processes, particularly in oxidation reactions, due to their ability to mimic enzymatic activity.

One of the most notable applications of Fe(III) Mesoporphyrin IX Chloride is in the field of biomedical research. Its ability to bind with various biomolecules and its photochemical properties make it an ideal candidate for use in photodynamic therapy (PDT). In this context, the compound acts as a photosensitizer, generating reactive oxygen species upon light activation, which can effectively target and destroy cancer cells. Recent advancements in nanotechnology have further enhanced its delivery efficiency, making it a promising agent in targeted cancer therapy.

In addition to its biomedical applications, Fe(III) Mesoporphyrin IX Chloride has found significant utility in analytical chemistry as a sensitive probe for detecting metal ions and other analytes. Its high selectivity and sensitivity make it an excellent choice for developing robust sensing platforms. Researchers have recently explored its potential in designing optical sensors for heavy metal ions, such as lead and mercury, which are critical for environmental monitoring.

The synthesis of Fe(III) Mesoporphyrin IX Chloride involves a multi-step process that typically starts with the preparation of mesoporphyrin IX from natural or synthetic precursors. The subsequent coordination of iron (III) ions is carried out under controlled conditions to ensure optimal complexation. Recent studies have focused on improving the yield and purity of this compound through green chemistry approaches, such as using renewable solvents and minimizing waste generation.

From a materials science perspective, Fe(III) Mesoporphyrin IX Chloride exhibits intriguing magnetic properties due to the presence of the iron ion. These properties have led to its exploration as a component in magnetic materials for data storage applications. Furthermore, its ability to self-assemble into ordered nanostructures has opened new avenues in the development of functional materials with tailored properties.

In conclusion, Fe(III) Mesoporphyrin IX Chloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to drive innovation in fields such as biomedicine, analytical chemistry, and materials science. As research progresses, it is anticipated that this compound will play an even more pivotal role in addressing pressing scientific and technological challenges.